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Compound of Interest

Compound Name: Diethylene glycol dibutyl ether

Cat. No.: B090791

Diethylene Glycol Dibutyl Ether: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylene glycol dibutyl ether, also known by trade names such as Dibutyl Carbitol, is a
versatile, high-boiling point, aprotic solvent with a wide range of applications in industrial and
research settings. Its unique combination of properties, including excellent solvency for non-
polar substances, thermal stability, and low volatility, makes it a valuable medium for various
chemical reactions and formulations. This technical guide provides an in-depth overview of its
synonyms, chemical and physical properties, and key applications, with a focus on
experimental protocols and relevant biological pathways for researchers in drug development
and related fields.

Synonyms and Chemical Identity

Diethylene glycol dibutyl ether is known by a variety of synonyms in the chemical literature
and commercial products. A comprehensive list is provided in Table 1 for easy reference.

Table 1: Synonyms for Diethylene Glycol Dibutyl Ether
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Common Name/Trade Name  Systematic Name Other Names

1-[2-(2-
Dibutyl carbitol[1] (2 Bis(2-butoxyethyl) ether[1]
butoxyethoxy)ethoxy]butane[1]

Butyl diglyme[1] 2-Butoxyethyl ether Di-(2-butoxyethyl)-ether[2]

Diethylene glycol di-n-butyl

5,8,11-Trioxapentadecane[1] Dibutyl diglycol (DBDG)[2]
ether[1]

Butex[1] Ether, bis(2-butoxyethyl)[1] 2,2'-Dibutoxyethyl ether[1]

Butane, 1,1'-[oxybis(2,1- ] _
DEGDBE[1] ) ) Di-n-butyl Carbitol
ethanediyloxy)]bis-[1]

Physicochemical Properties

The utility of diethylene glycol dibutyl ether stems from its distinct physical and chemical
properties. A summary of its key quantitative data is presented in Table 2.

Table 2: Physicochemical Properties of Diethylene Glycol Dibutyl Ether
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Property Value Reference
Molecular Formula C12H2603 [1]
Molecular Weight 218.33 g/mol [1]

CAS Number 112-73-2 [2]
Appearance Clear, colorless liquid [2]

Odor Characteristic, mild [2]

Boiling Point 256 °C (493 °F) at 760 mmHg [11[3]
Melting Point -60.2 °C (-76 °F) [11[3]
Density 0.885 g/mL at 20 °C [1][3]

Solubility in Water

<1 mg/mL at 22 °C (Insoluble)

[1]3]

Solubility in Organic Solvents

Miscible with ethanol, acetone,

benzene, ether

[2]

Vapor Pressure

0.02 mmHg at 20 °C

[1]3]

Flash Point

118 °C (245 °F)

[1]3]

Autoignition Temperature

310 °C (590 °F)

[1](3]

Applications and Experimental Protocols

Diethylene glycol dibutyl ether's inert nature and high boiling point make it a suitable solvent

for a variety of chemical transformations.

Grignard Reactions

Due to its ability to solvate metal cations and its high thermal stability, diethylene glycol

dibutyl ether is an excellent solvent for Grignard reactions.[2]
Experimental Protocol: Preparation of Ethylmagnesium Bromide

o Apparatus Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a
reflux condenser, a dropping funnel, and a nitrogen inlet is assembled. All glassware must be
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thoroughly dried to prevent quenching of the Grignard reagent.

e Reagents:
o Magnesium turnings (1 equivalent)
o Ethyl bromide (1 equivalent)
o Anhydrous diethylene glycol dibutyl ether
» Procedure:
o Place the magnesium turnings in the reaction flask under a nitrogen atmosphere.
o Add a small portion of the diethylene glycol dibutyl ether to cover the magnesium.
o Dissolve the ethyl bromide in diethylene glycol dibutyl ether in the dropping funnel.

o Add a small amount of the ethyl bromide solution to the magnesium suspension to initiate
the reaction. Initiation may be indicated by a slight warming of the mixture or the
appearance of bubbles.

o Once the reaction has started, add the remaining ethyl bromide solution dropwise at a rate
that maintains a gentle reflux.

o After the addition is complete, continue to stir the mixture at room temperature or with
gentle heating (e.g., 40 °C) until the magnesium is consumed.

o The resulting Grignard reagent is a grayish solution and should be used immediately or
stored under an inert atmosphere.

Lipase-Catalyzed Transesterification

Diethylene glycol dibutyl ether has been explored as a benign solvent for enzymatic
reactions, such as lipase-catalyzed transesterification for biodiesel production. It has been
shown to be highly compatible with immobilized lipases, leading to higher enzyme activities
and stabilities compared to other solvents like t-butanol.
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Experimental Protocol: Lipase-Catalyzed Transesterification of Triglycerides
e Materials:

o Triglyceride source (e.g., vegetable oil)

o Methanol or other short-chain alcohol

o Immobilized lipase (e.g., Candida antarctica lipase B)

o Diethylene glycol dibutyl ether (solvent)
e Procedure:

o In a temperature-controlled reaction vessel, dissolve the triglyceride in diethylene glycol
dibutyl ether.

o Add the immobilized lipase to the mixture.

o Initiate the reaction by adding the alcohol (e.g., methanol) to the mixture. The alcohol may
be added stepwise to minimize enzyme deactivation.

o Maintain the reaction at a constant temperature (e.g., 40-50 °C) with continuous stirring.

o Monitor the progress of the reaction by taking samples at regular intervals and analyzing
the conversion of triglycerides to fatty acid methyl esters (FAMES) using techniques such
as gas chromatography (GC).

o Upon completion, separate the immobilized lipase from the reaction mixture by filtration for
potential reuse.

o The product mixture can be purified by removing the excess alcohol and separating the
glycerol byproduct.

Metabolic Pathway and Toxicological Signaling

While diethylene glycol dibutyl ether itself is relatively inert, like other glycol ethers, it can be
metabolized in the body. The primary metabolic pathway for diethylene glycol ethers involves
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oxidation to their corresponding alkoxyacetic acids. For diethylene glycol dibutyl ether, this
would result in the formation of butoxyethoxyacetic acid (BEAA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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